Cas no 1396785-62-8 (N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide)

• Product Name: N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide
• CAS No: 1396785-62-8
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 6263670
• PubChem ID: 71790000
• Update Time: 2025-10-24

N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide
• N-(2-morpholin-4-ylpyrimidin-5-yl)pyridine-3-carboxamide
• F6222-0266
• N-[2-(morpholin-4-yl)pyrimidin-5-yl]pyridine-3-carboxamide
• N-(2-morpholinopyrimidin-5-yl)nicotinamide
• AKOS024539841
• 1396785-62-8

• Inchi： 1S/C14H15N5O2/c20-13(11-2-1-3-15-8-11)18-12-9-16-14(17-10-12)19-4-6-21-7-5-19/h1-3,8-10H,4-7H2,(H,18,20)
• InChI Key： ODFUMMVIVRKDIT-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(=CN=2)NC(C2C=NC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 285.12257474g/mol
• Monoisotopic Mass: 285.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.2Ų

Additional information on N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide

Introduction to N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide (CAS No. 1396785-62-8)

N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1396785-62-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, featuring a combination of morpholine and pyrimidine moieties, suggests potential biological activity that warrants detailed investigation.

The compound's structure can be broken down into several key functional groups, including the N-2-(morpholin-4-yl)pyrimidin-5-yl moiety and the pyridine-3-carboxamide group. These components not only contribute to the compound's overall solubility and stability but also open up possibilities for various interactions with biological targets. The morpholine ring, known for its ability to enhance bioavailability and metabolic stability, plays a crucial role in the compound's pharmacokinetic profile.

In recent years, there has been a growing interest in multikinase inhibitors as therapeutic agents for cancer and other chronic diseases. The pyrimidine and pyridine components of N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide are particularly relevant in this context, as they are commonly found in kinase inhibitors that target specific pathways involved in disease progression. The incorporation of these heterocyclic rings into the compound's structure may contribute to its ability to modulate enzymatic activity effectively.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. This multitargeting capability is highly desirable in drug development, as it can lead to more comprehensive therapeutic effects with fewer side effects. Current research in pharmaceutical chemistry increasingly emphasizes the development of such polypharmacological agents, which can address complex diseases more effectively than single-target drugs.

The synthesis of N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the pyrimidine core, followed by functionalization with the morpholine group and the introduction of the pyridine carboxamide moiety. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation.

Recent advancements in computational chemistry have greatly facilitated the design and optimization of such complex molecules. By leveraging computational tools, researchers can predict potential binding interactions and optimize the compound's structure for improved efficacy. This approach has already shown promise in accelerating the drug discovery process, allowing for more rapid identification of promising candidates like N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide.

In vitro studies have begun to reveal the potential biological activity of N-2-(morpholin-4-yl)pyrimidin-5-ylpyridine-3-carboxamide. Initial experiments suggest that it may exhibit inhibitory effects on certain kinases, which are enzymes involved in cell signaling pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. Further research is needed to fully elucidate the compound's mechanism of action and its potential therapeutic applications.

The pharmacokinetic properties of N-2-(morpholin-4-yll)-pyrimidin-5-ylpyridine-3-carboxamide are also of significant interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary data suggest that it may exhibit good oral bioavailability and moderate metabolic stability, making it a viable candidate for further development.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies emerging at a rapid pace. The development of N-2-(morpholin^-4-y^l)pyrimidin^-5-y^l)pyridine-3-carboxamide (CAS No.1396785-628) exemplifies how these advancements can lead to innovative therapeutic solutions. By integrating knowledge from various disciplines, including organic chemistry, biochemistry, and pharmacology, researchers can develop compounds that address unmet medical needs more effectively.

The future prospects for N-2-(morpholin^-4-y^l)pyrimidine-)_3-(_carboxamide) (CAS No.
_1396785-62
) are exciting and multifaceted. Further preclinical studies will be essential to validate its safety and efficacy before it can be considered for human trials. Collaborative efforts between academic institutions and pharmaceutical companies will likely be crucial in bringing this promising compound from bench to bedside.